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Compound of Interest

Compound Name:
Deadamantane N-5-(S)-

Hexanamide AKB48

Cat. No.: B1160334 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) was found for "Deadamantane N-5-(S)-
Hexanamide AKB48." The following information is based on the closely related and well-

documented synthetic cannabinoids AKB48 (APINACA) and 5F-AKB48. Researchers should

treat this compound with extreme caution and consider it hazardous until more specific

information becomes available.[1] This guide is intended for drug development professionals,

researchers, and scientists.

Immediate Safety Precautions
This material should be considered hazardous.[1] Avoid all forms of exposure, including

ingestion, inhalation, and contact with skin and eyes.[1] It is crucial to wash thoroughly after

handling.[1] AKB48 and its analogs are classified as Schedule I controlled substances in the

United States, indicating a high potential for abuse and no currently accepted medical use.[2]

[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling adamantane-class synthetic cannabinoids.

The following table outlines the minimum required PPE.
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Body Part
Personal Protective

Equipment
Specifications & Rationale

Hands
Double-gloving with nitrile

gloves

Provides a barrier against

dermal absorption. Double-

gloving is recommended to

prevent exposure in case of a

tear in the outer glove.

Eyes
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles. Standard

safety glasses are not

sufficient.

Body A fully buttoned lab coat

Prevents contamination of

personal clothing. A disposable

gown is recommended for

larger quantities or when there

is a higher risk of splashing.

Respiratory A NIOSH-approved respirator

Required when handling the

solid compound outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Quantitative Data Summary
The following table summarizes key quantitative data for AKB48 and 5F-AKB48, which are

structurally similar to the compound of interest.
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Property AKB48 (APINACA) 5F-AKB48 (5F-APINACA)

Formal Name

1-pentyl-N-

tricyclo[3.3.1.13,7]dec-1-yl-1H-

indazole-3-carboxamide

N-((3s,5s,7s)-adamantan-1-

yl)-1-(5-fluoropentyl)-1H-

indazole-3-carboxamide

CAS Number 1345973-53-6 1400742-13-3

Molecular Formula C23H31N3O C23H30FN3O

Formula Weight 365.5 g/mol 383.5 g/mol

Purity ≥99% ≥98%

Storage Temperature -20°C -20°C

DEA Schedule Schedule I Schedule I

Data sourced from Cayman Chemical and PubChem.[1][2][4]

Operational and Disposal Plans
A clear, step-by-step plan for the handling and disposal of adamantane-class synthetic

cannabinoids is essential for laboratory safety and regulatory compliance.

Experimental Workflow and Handling
All work with this compound must be conducted in a designated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.

Step 1: Preparation

Ensure all necessary PPE is worn correctly.

Prepare the work area by lining it with absorbent, disposable bench paper.

Have all necessary equipment and reagents within the fume hood to avoid reaching in and

out.

Step 2: Aliquoting and Weighing
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If working with a solid, perform all weighing and aliquoting within the fume hood.

Use dedicated spatulas and weighing boats.

If creating a solution, add the solvent to the solid slowly to avoid splashing.

Step 3: Post-Handling

Decontaminate all surfaces with an appropriate solvent (e.g., ethanol, isopropanol) followed

by a soap and water solution.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then

eye protection).

Wash hands thoroughly with soap and water.

Disposal Plan
As a Schedule I controlled substance, this compound and any contaminated materials must be

disposed of following strict federal and institutional regulations.

Step 1: Segregation and Collection

All waste contaminated with the compound, including gloves, bench paper, pipette tips, and

empty vials, must be collected in a designated, clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by a qualified chemist.

Step 2: Storage

Store the hazardous waste container in a secure, designated satellite accumulation area.

The storage container should have secondary containment to prevent spills.

Step 3: Disposal
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Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

the pickup and disposal of the controlled substance waste.[5]

Do not attempt to dispose of this material down the drain or in the regular trash.

Proper disposal for this type of waste is typically high-temperature incineration by a licensed

hazardous waste disposal company.[6]

Workflow Diagram
The following diagram illustrates the key decision points and steps in the handling and disposal

workflow for adamantane-class synthetic cannabinoids.
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Handling & Disposal Workflow for Adamantane-Class Synthetic Cannabinoids

Handling Protocol

Disposal Protocol

Preparation
- Don PPE

- Prepare work area

Handling in Fume Hood
- Weighing
- Aliquoting

Post-Handling
- Decontaminate
- Remove PPE

Segregate Waste
- Collect all contaminated materials

Generate Waste

Store Waste
- Secure, designated area
- Secondary containment

Contact EH&S
- Arrange for pickup

Final Disposal
- Incineration by licensed vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1160334?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/12065.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluoro-apinaca
https://test.deadiversion.usdoj.gov/drug_chem_info/spice/akb48.pdf
https://www.caymanchem.com/product/ISO00060/akb48
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://safrole.com/knowledge-base/laboratory-waste-disposal/
https://www.benchchem.com/product/b1160334#personal-protective-equipment-for-handling-deadamantane-n-5-s-hexanamide-akb48
https://www.benchchem.com/product/b1160334#personal-protective-equipment-for-handling-deadamantane-n-5-s-hexanamide-akb48
https://www.benchchem.com/product/b1160334#personal-protective-equipment-for-handling-deadamantane-n-5-s-hexanamide-akb48
https://www.benchchem.com/product/b1160334#personal-protective-equipment-for-handling-deadamantane-n-5-s-hexanamide-akb48
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1160334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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